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Introduction

Flonicamid, a pyridinecarboxamide insecticide, is a critical tool in modern agriculture for the
management of sucking insect pests. Its unique mode of action, targeting the chordotonal
organs of insects, has made it an effective agent against aphids, whiteflies, and thrips.[1][2][3]
However, the biological activity of flonicamid is not solely attributable to the parent compound.
As a pro-insecticide, flonicamid undergoes metabolic transformation into various derivatives,
each with its own toxicological and biological profile. This technical guide provides a
comprehensive overview of the biological activity of the key carboxylic acid metabolites of
flonicamid, primarily focusing on 4-(trifluoromethyl)nicotinic acid (TFNA) and N-(4-
trifluoromethyl)nicotinoyl glycine (TFNG).

A notable point of clarification is the nomenclature surrounding "Flonicamid-carboxylic acid."
While this term is used by some chemical suppliers to refer to TFNGJ[4][5][6], in the broader
context of flonicamid metabolism, the direct carboxylic acid derivative is TENA. This guide will
address the biological activities of both metabolites to provide a complete picture for the
scientific community. The primary insecticidal activity of flonicamid is attributed to its metabolite
4-trifluoromethylnicotinamide (TFNA-AM), a potent modulator of chordotonal organs.[5] This
guide, however, will focus on the available data for the carboxylic acid metabolites, TFNA and
TENG.
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Quantitative Toxicological Data

The acute toxicity and genotoxicity of TFNA and TFNG have been evaluated, primarily in
mammalian systems. The following tables summarize the key quantitative data available.

Table 1: Acute Oral Toxicity of Flonicamid Carboxylic Acid Metabolites

. . Value (mg/kg
Compound Species Endpoint bw) Reference
w

4-
(trifluoromethy)ni

o _ LD50 >2000 [7]
cotinic acid

(TFNA)

N-(4-
trifluoromethyl)ni

] ) LD50 >2000 [7]
cotinoyl glycine

(TFNG)

Table 2: Genotoxicity of Flonicamid Carboxylic Acid Metabolites

Compound Test System Result Reference
4-
(trifluoromethyl)nicotin -~ Ames Test Not Genotoxic [7]

ic acid (TFNA)

N-(4-
trifluoromethyl)nicotin Ames Test Not Genotoxic [7]
oyl glycine (TFNG)

Metabolic Pathway of Flonicamid

Flonicamid is metabolized in both plants and animals into several key compounds. The
metabolic pathway involves the transformation of the cyanomethyl group and subsequent
conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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